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Compound of Interest

Compound Name: 2,3-Dimethoxy-benzamidine

Cat. No.: B114655

In-Depth Technical Guide: 2,3-Dimethoxy-
benzamidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dimethoxy-benzamidine,
including its chemical properties, potential therapeutic applications, and generalized
experimental protocols. Due to the limited availability of data specific to the 2,3-isomer, this
guide also draws upon information from structurally related benzamidine derivatives to infer
potential areas of research and application.

Core Compound Data

The fundamental physicochemical properties of 2,3-Dimethoxy-benzamidine are summarized
below.
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Property Value Source
CAS Number 144650-01-1
Molecular Formula CoH12N202
Molecular Weight 180.20 g/mol Calculated
2,3-
IUPAC Name dimethoxybenzenecarboximida
mide

Introduction to Benzamidine and its Derivatives

Benzamidine is an aromatic organic compound that serves as a foundational structure for a
wide range of derivatives with significant pharmacological applications. The core benzamidine
structure is a competitive reversible inhibitor of trypsin and other serine proteases, which are
crucial enzymes in various physiological and pathological processes. Consequently,
benzamidine and its analogues are frequently utilized in protein crystallography and as starting
points for the design of therapeutic agents.

The addition of methoxy groups to the benzene ring, as seen in 2,3-Dimethoxy-benzamidine,
can significantly modulate the compound's electronic properties, solubility, and biological
activity. These modifications are a key strategy in medicinal chemistry to enhance the potency,
selectivity, and pharmacokinetic profiles of drug candidates.

Potential Therapeutic Applications

While specific research on 2,3-Dimethoxy-benzamidine is limited, the broader class of
benzamidine and benzamide derivatives has been extensively studied for various therapeutic
applications. These areas represent promising avenues for the investigation of the 2,3-
dimethoxy isomer.

e Enzyme Inhibition: As a benzamidine derivative, 2,3-Dimethoxy-benzamidine is predicted
to exhibit inhibitory activity against serine proteases. This makes it a candidate for research
in conditions where these enzymes are dysregulated, such as inflammation, cancer, and
coagulation disorders.
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» Antimicrobial Activity: Various benzamidine and benzamide analogues have demonstrated
significant antibacterial and antifungal properties. Novel benzamidine derivatives have been
synthesized and shown to be effective against pathogenic bacteria, including those
implicated in periodontal disease.

e Anticancer and Anti-inflammatory Potential: The benzamide scaffold is present in numerous
compounds investigated for their anti-cancer and anti-inflammatory effects. These activities
are often linked to the inhibition of specific kinases or other signaling proteins.

e Drug Development Intermediate: Dimethoxy-benzamidine derivatives serve as versatile
intermediates in the synthesis of more complex pharmaceutical compounds, including those
targeting enzymes and receptors for various diseases.

Generalized Experimental Protocols

The following sections outline generalized experimental procedures for the synthesis and
biological evaluation of dimethoxy-benzamidine derivatives, based on established
methodologies for similar compounds.

Synthesis of Dimethoxy-benzamidine Hydrochloride

A common route for the synthesis of benzamidine hydrochlorides involves a multi-step process
starting from the corresponding benzonitrile.

Reaction Scheme:
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Generalized Synthesis of Dimethoxy-benzamidine HCI
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Caption: Generalized synthetic pathway for 2,3-Dimethoxy-benzamidine HCI.
Step-by-Step Protocol:

e Formation of the Imino Ester Hydrochloride: 2,3-Dimethoxybenzonitrile is dissolved in
anhydrous ethanol and cooled in an ice bath. Dry hydrogen chloride gas is bubbled through
the solution until saturation. The reaction mixture is then sealed and stirred at room
temperature for an extended period (e.g., 48 hours). The solvent is evaporated under
reduced pressure to yield the crude imino ester hydrochloride.

e Amination to Form Benzamidine Hydrochloride: The crude imino ester is dissolved in an
appropriate alcohol, and a source of ammonia (e.g., ammonium chloride or ammonia gas) is
added. The mixture is heated in a sealed vessel (e.g., an autoclave) at elevated
temperatures and pressures.

 Purification: After the reaction, the mixture is cooled, and any unreacted starting materials
are removed by extraction. The benzamidine hydrochloride product is then separated from
inorganic salts by extraction with a hot polar solvent like acetonitrile or ethanol. The final
product can be further purified by recrystallization.
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In Vitro Antimicrobial Activity Assay (Microbroth
Dilution)

This protocol is used to determine the minimum inhibitory concentration (MIC) of the compound

against various microbial strains.

Workflow for MIC Determination

Prepare serial dilutions of
2,3-Dimethoxy-benzamidine

:

Inoculate with standardized
microbial suspension

l

Incubate under
appropriate conditions

'

Determine MIC by
visual inspection or
spectrophotometry

Click to download full resolution via product page
Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

Methodology:

o Preparation of Compound Stock Solution: A stock solution of 2,3-Dimethoxy-benzamidine

hydrochloride is prepared in a suitable solvent (e.g., DMSO or water).

» Serial Dilution: The stock solution is serially diluted in a 96-well microtiter plate containing the

appropriate microbial growth medium.
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 Inoculation: Each well is inoculated with a standardized suspension of the test

microorganism.

e Incubation: The plate is incubated at the optimal temperature and duration for the growth of

the microorganism.

o MIC Determination: The MIC is determined as the lowest concentration of the compound that

visibly inhibits the growth of the microorganism. This can be assessed visually or by

measuring the optical density using a

microplate reader.

Potential Sighaling Pathways and Molecular Targets

Given the established activity of benzamidine as a serine protease inhibitor, a primary

mechanism of action for 2,3-Dimethoxy-benzamidine is likely the modulation of protease-

mediated signaling pathways.

Potential Molecular Targets of Benzamidine Derivatives
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Caption: Conceptual diagram of potential molecular targets and downstream effects.
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This diagram illustrates that 2,3-Dimethoxy-benzamidine, as a benzamidine derivative, may
interact with various molecular targets, leading to a range of cellular responses. The specific
affinity and inhibitory constants for each target would need to be determined experimentally.

Conclusion

2,3-Dimethoxy-benzamidine is a chemical entity with significant potential for further research
and development. While specific data for this isomer is not widely available, the well-
documented activities of the broader benzamidine and benzamide classes of compounds
provide a strong rationale for its investigation as a serine protease inhibitor, an antimicrobial
agent, and a scaffold for the development of novel therapeutics. The experimental protocols
and conceptual frameworks presented in this guide offer a starting point for researchers to
explore the chemical and biological properties of this promising compound.

« To cite this document: BenchChem. [2,3-Dimethoxy-benzamidine CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114655#2-3-dimethoxy-benzamidine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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